1-(3,4-Dibromophenyl)propan-2-one
Overview
Description
1-(3,4-Dibromophenyl)propan-2-one is an organic compound with the molecular formula C9H8Br2O and a molecular weight of 291.97 g/mol It is characterized by the presence of two bromine atoms attached to the benzene ring at the 3 and 4 positions, and a propan-2-one group attached to the benzene ring at the 1 position
Chemical Reactions Analysis
1-(3,4-Dibromophenyl)propan-2-one undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.
Reduction: Reduction reactions can convert the ketone group to an alcohol group.
Substitution: The bromine atoms can be substituted with other functional groups through nucleophilic substitution reactions.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-(3,4-Dibromophenyl)propan-2-one has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: It may be used in studies involving enzyme interactions and metabolic pathways.
Industry: Used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(3,4-Dibromophenyl)propan-2-one involves its interaction with molecular targets such as enzymes or receptors. The bromine atoms and the ketone group play crucial roles in its reactivity and interaction with biological molecules. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
1-(3,4-Dibromophenyl)propan-2-one can be compared with other brominated phenylpropan-2-one derivatives, such as:
- 1-(2,4-Dibromophenyl)propan-2-one
- 1-(3,5-Dibromophenyl)propan-2-one
These compounds share similar structures but differ in the positions of the bromine atoms, which can affect their chemical properties and reactivity.
Properties
Molecular Formula |
C9H8Br2O |
|---|---|
Molecular Weight |
291.97 g/mol |
IUPAC Name |
1-(3,4-dibromophenyl)propan-2-one |
InChI |
InChI=1S/C9H8Br2O/c1-6(12)4-7-2-3-8(10)9(11)5-7/h2-3,5H,4H2,1H3 |
InChI Key |
HAYQWGJVWVOCDL-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)CC1=CC(=C(C=C1)Br)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
